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Compound of Interest

Compound Name: 1,4-Oxazepan-6-one

Cat. No.: B12820161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. A

comprehensive Material Safety Data Sheet (MSDS) for 1,4-Oxazepan-6-one is not readily

available in the public domain. The information presented herein is a compilation of data from

suppliers and analogous chemical structures. All handling of this chemical should be conducted

by trained personnel with appropriate personal protective equipment (PPE) in a controlled

laboratory setting.

Introduction
1,4-Oxazepan-6-one is a heterocyclic compound of interest in medicinal chemistry and drug

development due to its structural motif, which is present in various biologically active

molecules. As a relatively novel building block, detailed safety and toxicological data are

limited. This guide aims to provide a summary of the available information on its safety,

handling, and physical properties to ensure its responsible use in a research and development

environment.

Physicochemical Properties
Quantitative data for 1,4-Oxazepan-6-one is limited. The following table summarizes available

information, primarily from chemical suppliers.
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Property Value Source

Molecular Formula C₅H₉NO₂ Supplier Data

Molecular Weight 115.13 g/mol Supplier Data

Appearance White to off-white solid Supplier Data

Purity ≥95% Supplier Data

Storage Temperature 2-8°C Supplier Data

Hazard Identification and Safety Precautions
Due to the lack of a specific MSDS, a precautionary approach is essential. The potential

hazards are inferred from the general reactivity of similar heterocyclic ketones and lactams.

Potential Hazards:

Acute Toxicity: The acute toxicological properties have not been fully investigated. Assume

the compound is harmful if swallowed, inhaled, or in contact with skin.

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: May cause serious eye irritation.

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.

Recommended Safety Precautions:

Engineering Controls: Handle in a well-ventilated area, preferably within a fume hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or neoprene gloves, a lab coat, and closed-toe shoes.
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Respiratory Protection: If handling as a powder or generating dust, use a NIOSH-

approved respirator with an appropriate particulate filter.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Use only in a chemical fume hood.

Keep away from incompatible materials such as strong oxidizing agents.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature is 2-8°C.

First Aid Measures
Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Consult a

physician.

Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.
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Experimental Workflow: Safe Handling of a
Chemical with Limited Safety Data
The following diagram outlines a general workflow for the safe handling and use of a chemical

like 1,4-Oxazepan-6-one, for which comprehensive safety data is not available.
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Workflow for Handling Chemicals with Limited Safety Data

Preparation Phase

Handling Phase

Post-Handling Phase

Literature & MSDS Search
(Assume Hazards if Data is Absent)

Risk Assessment
(Identify Potential Hazards & Exposures)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work in a Fume Hood

Proceed to Handling

Weighing and Transfer
(Use Low-Dust Techniques)

Reaction Setup & Monitoring

Decontamination of Glassware & Surfaces

After Experiment

Waste Disposal
(Follow Institutional Guidelines)

Proper Storage of Unused Chemical
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Caption: General workflow for handling chemicals with limited safety data.
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Conclusion
While 1,4-Oxazepan-6-one is a valuable building block in drug discovery and development, the

lack of comprehensive safety data necessitates a cautious and well-informed approach to its

handling. Researchers and laboratory personnel must adhere to strict safety protocols, utilize

appropriate personal protective equipment, and handle the compound in a controlled

environment to minimize potential risks. As more research is conducted with this molecule, it is

anticipated that more detailed toxicological and safety information will become available. Until

then, treating 1,4-Oxazepan-6-one with the highest degree of care is paramount.

To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Properties of
1,4-Oxazepan-6-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12820161#1-4-oxazepan-6-one-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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